![molecular formula C11H9F2NO B6157906 1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile CAS No. 1314778-62-5](/img/no-structure.png)
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile
Overview
Description
1-(3-(Difluoromethoxy)phenyl)cyclopropane-1-carbonitrile (DFMPC) is an organic compound belonging to the family of cyclopropanes. It is a colorless, water-soluble liquid with a boiling point of 158°C (316°F). DFMPC has been used in various scientific research applications due to its unique properties. It has a high boiling point and is stable in a wide range of pH values, making it a useful compound for various experiments. Additionally, DFMPC has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Mechanism of Action
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile has been studied for its mechanism of action. It has been found to act as a proton donor, which means it can donate a proton to an acceptor molecule. This ability is due to the presence of a hydrogen atom in the cyclopropane ring. Additionally, this compound has been found to act as a nucleophile, meaning it can react with electrophilic molecules. This is due to the presence of the difluoromethoxy group in the molecule.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to have a variety of effects on the body, including the inhibition of the enzyme cyclooxygenase-2 (COX-2) and the modulation of the activity of the enzyme acetylcholinesterase (AChE). Additionally, this compound has been found to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile has several advantages for laboratory experiments. It has a high boiling point and is stable in a wide range of pH values, making it suitable for use in a variety of experiments. Additionally, this compound is water-soluble, making it easy to work with in the laboratory. However, there are some limitations to using this compound in laboratory experiments. It is a flammable compound, so it must be handled with caution. Additionally, it can react with other compounds, so it must be stored and handled carefully.
Future Directions
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile has potential applications in a variety of areas. For example, it could be used in the development of new drugs and drug delivery systems. Additionally, it could be used as a catalyst in organic synthesis reactions. Additionally, it could be used in the development of new materials, such as polymers and nanomaterials. Finally, this compound could be used in the development of new diagnostic tools and treatments for various diseases.
Synthesis Methods
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile is synthesized using a Friedel-Crafts reaction. This reaction involves the reaction of an aryl halide with an alkyl halide in the presence of an acid catalyst. The reaction is carried out at a temperature of 180-200°C (356-392°F) and results in the formation of a cyclopropane ring. The reaction is often carried out in the presence of a base, such as sodium hydroxide, to neutralize the acid catalyst and prevent the formation of by-products.
Scientific Research Applications
1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile has been extensively studied for its potential applications in scientific research. It has been used in the synthesis of various organic compounds, such as cyclopropanes, cyclopropenes, and cyclopropanones. Additionally, this compound has been studied for its ability to act as a catalyst in a variety of reactions, including the Diels-Alder reaction, the Wittig reaction, and the Friedel-Crafts reaction. Additionally, this compound has been studied for its potential applications in drug delivery systems and as a potential therapeutic agent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile involves the reaction of 3-(difluoromethoxy)benzaldehyde with cyclopropane-1-carbonitrile in the presence of a base to form the desired product.", "Starting Materials": ["3-(difluoromethoxy)benzaldehyde", "cyclopropane-1-carbonitrile", "base (e.g. sodium hydride, potassium tert-butoxide)"], "Reaction": ["Step 1: Dissolve 3-(difluoromethoxy)benzaldehyde in a suitable solvent (e.g. dichloromethane, toluene).", "Step 2: Add the base (e.g. sodium hydride, potassium tert-butoxide) to the reaction mixture and stir for a few minutes to generate the corresponding carbanion.", "Step 3: Add cyclopropane-1-carbonitrile to the reaction mixture and stir for several hours at room temperature or under reflux.", "Step 4: Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 5: Purify the product by column chromatography or recrystallization to obtain 1-[3-(difluoromethoxy)phenyl]cyclopropane-1-carbonitrile as a white solid."] } | |
CAS RN |
1314778-62-5 |
Molecular Formula |
C11H9F2NO |
Molecular Weight |
209.2 |
Purity |
95 |
Origin of Product |
United States |
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